501-28-0

Histidinol

In Stock

• CAS RN:
• 501-28-0

• Formula:
• C6H11N3O

• InChI:
• InChI=1S/C6H11N3O/c7-5(3-10)1-6-2-8-4-9-6/h2,4-5,10H,1,3,7H2,(H,8,9)

• InChIKey:
• ZQISRDCJNBUVMM-UHFFFAOYSA-N

• The penultimate step in the pathway of histidine biosynthesis. Oxidation of the alcohol group on the side chain gives the acid group forming histidine. Histidinol has also been used as an inhibitor of protein synthesis.

5-(tert-Butyl)-2-hydroxyisophthalaldehyde

In Stock

• CAS RN:
• 84501-28-0

• Formula:
• C12H14O3

• InChI:
• InChI=1S/C12H14O3/c1-12(2,3)10-4-8(6-13)11(15)9(5-10)7-14/h4-7,15H,1-3H3

• InChIKey:
• WQNTWZJPCLUXQC-UHFFFAOYSA-N

• 4-tert-Butyl-2,6-diformylphenol can be prepared from 4-tert-butylphenol and hexamethylenetetramine.
  
  

2-Phenyl-nicotinic acid ethyl ester

In Stock

• CAS RN:
• 144501-28-0

• Formula:
• C14H13NO2

• InChI:
• InChI=1S/C14H13NO2/c1-2-17-14(16)12-9-6-10-15-13(12)11-7-4-3-5-8-11/h3-10H,2H2,1H3

• InChIKey:
• RQHOSUIKZMCYGD-UHFFFAOYSA-N

• 2-Phenyl-nicotinic acid ethyl ester is a useful research compound. Its molecular formula is C14H13NO2 and its molecular weight is 227.26 g/mol. The purity is usually 95%.

Acetyloxymethyl 2-[N-[2-(acetyloxymethoxy)-2-oxoethyl]-2-[2-[2-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]phenoxy]ethoxy]-4-[(3',6'-diacetyloxy-2',7'-dichloro-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-carbonyl)amino]anilino]acetate

In Stock

• CAS RN:
• 186501-28-0

• Formula:
• C59H53Cl2N3O26

• InChI:
• InChI=1S/C59H53Cl2N3O26/c1-31(65)79-27-83-53(71)23-63(24-54(72)84-28-80-32(2)66)45-9-7-8-10-47(45)77-15-16-78-52-18-38(12-14-46(52)64(25-55(73)85-29-81-33(3)67)26-56(74)86-30-82-34(4)68)62-57(75)37-11-13-40-39(17-37)58(76)90-59(40)41-19-43(60)50(87-35(5)69)21-48(41)89-49-22-51(88-36(6)70)44(61)20-42(49)59/h7-14,17-22H,15-16,23-30H2,1-6H3,(H,62,75)

• InChIKey:
• NXJYZXBURMGUMF-UHFFFAOYSA-N

• Cal Green™ 1 AM is a cell-permeant acetyloxy-methyl ester compound that is converted to the fluorescent calcium indicator Cal Green™ 1 by intracellular esterases. This derivative is characterized by high quantum yield and low phototoxicity. Its peak excitation and emission wavelengths (506 and 531 nm, respectively) are comparable to standard fluorescein dyes, making Cal Green™ 1 AM appropriate for fluorescent microscopy and flow cytometry. Cal Green™ 1 is ~5-fold brighter than fluo-3 at saturating calcium levels.